Cas no 2172544-06-6 ({1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172544-06-6
• MF: C₁₄H₂₈N₄O
• MW: 268.398323059082
• CID: 5569026
• PubChem ID: 165596053
• Update Time: 2025-07-09

{1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2172544-06-6
• EN300-1596987
• {[1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C14H28N4O/c1-12(2)7-8-14-13(11-15-3)16-17-18(14)9-5-6-10-19-4/h12,15H,5-11H2,1-4H3
• InChI Key： URIBWRLUNKQIJO-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(CNC)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 268.22631153g/mol
• Monoisotopic Mass: 268.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Additional information on {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Recent Advances in the Study of 2172544-06-6 and {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound 2172544-06-6, along with its derivative {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications. The information presented here is based on peer-reviewed studies and industry reports published within the last two years.

Recent studies have highlighted the unique structural features of 2172544-06-6, which contribute to its versatile reactivity and potential as a scaffold for drug development. The compound's triazole core, coupled with the methoxybutyl and methylbutyl side chains, allows for selective interactions with biological targets. Researchers have successfully synthesized {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine using click chemistry approaches, demonstrating high yields and purity. This synthetic route has been optimized for scalability, making it feasible for industrial applications.

In vitro and in vivo studies have revealed promising biological activities associated with these compounds. Specifically, {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has shown potent inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may modulate neurotransmitter systems, opening avenues for research in neurological disorders.

The pharmacokinetic properties of 2172544-06-6 and its derivatives have also been investigated. Studies report favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to improve bioavailability and reduce potential off-target effects. Computational modeling has been employed to predict binding affinities and optimize the molecular structure for enhanced efficacy and selectivity.

Several pharmaceutical companies have expressed interest in developing these compounds further. Patent filings related to 2172544-06-6 and its derivatives have increased, covering various therapeutic indications and formulation technologies. Collaborative efforts between academic institutions and industry partners are underway to accelerate the translation of these findings into clinical applications.

In conclusion, the recent research on 2172544-06-6 and {1-(4-methoxybutyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine highlights their potential as valuable tools in drug discovery and development. While challenges remain in optimizing their pharmacological profiles, the current findings provide a solid foundation for future studies. Continued investigation into their mechanisms of action and therapeutic potential is warranted, particularly in the context of personalized medicine and targeted therapies.